Cas no 1013257-63-0 (4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid)

• Product Name: 4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid
• CAS No: 1013257-63-0
• MF: C₁₅H₉BrN₂O₃S
• MW: 377.212561368942
• CID: 6536226
• PubChem ID: 24416704
• Update Time: 2025-10-29

4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1013257-63-0
• 4-[3-(5-bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid
• Z44346292
• EN300-1189870
• AKOS000975186
• 4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid

• Inchi： 1S/C15H9BrN2O3S/c16-13-6-5-12(22-13)7-10(8-17)14(19)18-11-3-1-9(2-4-11)15(20)21/h1-7H,(H,18,19)(H,20,21)/b10-7+
• InChI Key： LBVJLRDKDYZBTL-JXMROGBWSA-N
• SMILES： BrC1=CC=C(/C=C(\C#N)/C(NC2C=CC(C(=O)O)=CC=2)=O)S1

Computed Properties

• Exact Mass: 375.95173g/mol
• Monoisotopic Mass: 375.95173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid

4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic Acid: A Comprehensive Overview

4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid, also known by its CAS number 1013257-63-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety linked to a propargylamide group substituted with a 5-bromothiophene ring. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and possibly cyclization processes. The bromine substituent on the thiophene ring plays a crucial role in modulating the electronic properties of the molecule, making it a valuable substrate for further functionalization. Recent studies have explored the use of thiophene-containing compounds in various applications, including as building blocks for advanced materials and as bioactive agents.

One of the most promising areas of research involving this compound is its potential application in drug discovery. The benzoic acid moiety is known to exhibit various biological activities, including anti-inflammatory and antitumor properties. Combining this with the thiophene group, which is often associated with antioxidant and antimicrobial effects, creates a molecule with multifaceted biological profiles. Recent findings suggest that derivatives of this compound may exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer progression.

In addition to its biological applications, 4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid has shown promise in materials science. The thiophene ring's conjugated system allows for potential applications in organic electronics, such as in light-emitting diodes (LEDs) or solar cells. Researchers have been investigating how the substitution pattern on the thiophene ring affects its electronic properties, with bromine substitution being particularly interesting due to its electron-withdrawing nature.

The development of efficient synthetic routes for this compound is another area of active research. Traditional methods often involve multi-step processes with low yields, but recent advancements in catalytic chemistry and green synthesis techniques have led to more sustainable approaches. For instance, the use of transition metal catalysts has enabled more efficient coupling reactions, reducing both the number of steps and the environmental impact of the synthesis process.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure, stability, and reactivity. These studies have not only validated experimental findings but also guided the design of new derivatives with enhanced properties.

In conclusion, 4-[3-(5-Bromothiophen-2-yl)-2-cyanoprop-2-enamido]benzoic acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure combines functional groups that offer both chemical reactivity and biological activity, making it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.